Cas no 92-28-4 (2,7-Naphthalenedisulfonicacid, 3-amino-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-amino-
• CAS No: 92-28-4
• MF: C₁₀H₉NO₆S₂
• MW: 303.31156039238
• CID: 803909
• PubChem ID: 66703
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-amino- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-amino-
• 2-Aminonaphthalene-3,6-disulfonic acid
• amino-R acid
• 2,7-Naphthalenedisulfonic acid,3-amino
• 2-amino-3,6-naphthalenedisulphonic acid
• 2-naphthylamine-3,6-disulfonic acid
• 2-naphthylamine-3,6-disulphonic acid
• 3-amino-2,7-disulfonic acid
• 3-amino-naphthalene-2,7-disulfonic acid
• 3-aminonaphthalene-2,7-disulphonic acid
• 3-azanylnaphthalene-2,7-disulfonic acid
• Amido R acid
• Monosodium 3-Amino-2,7-naphthalenedisulfonate
• NSC 4014
• 92-28-4
• AMIDO-R-ACID [MI]
• AKOS015893960
• FT-0635625
• 2, 3-amino-
• 3-aminonaphthalene-2,7-disulfonic acid
• 3-Amino-2,7-naphthalenedisulfonic acid
• Sodium hydrogen 3-aminonaphthalene-2,7-disulphonate
• NSC5525
• Amido-R-acid
• NS00022874
• 3-aminonaphthalene-2,7-disulfonicacid
• EINECS 226-240-8
• DTXSID9059048
• NSC-5525
• 2,7-Naphthalenedisulfonic acid, 3-amino-, monosodium salt
• 2-Amino-3,6-disulfonaphthalene
• SCHEMBL1146228
• EINECS 202-143-6
• Amino-R-acid
• NSC 5525
• 2LJA8K83L4
• 6QL4K5946T
• UNII-2LJA8K83L4
• Q27265343
• UNII-6QL4K5946T
• Amino-R-Saure
• 5332-41-2
• 2,7-Naphthalenedisulfonic acid, 3-amino-

• Inchi： 1S/C10H9NO6S2/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17/h1-5H,11H2,(H,12,13,14)(H,15,16,17)
• InChI Key： UCTREIIEJSFTDI-UHFFFAOYSA-N
• SMILES： S(C1C(=CC2C=CC(=CC=2C=1)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 302.98700
• Monoisotopic Mass: 302.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.769
• Refractive Index: 1.733
• PSA: 151.52000
• LogP: 3.65820

2,7-Naphthalenedisulfonicacid, 3-amino- Security Information

• Hazardous Material transportation number：UN 1759
• Safety Term：8
• Packing Group：III
• HazardClass：8
• PackingGroup：III